Cas no 1416352-15-2 (4-Bromo-3-chloro-5-methylbenzoic acid)
1416352-15-2 structure
Product Name:4-Bromo-3-chloro-5-methylbenzoic acid
CAS No:1416352-15-2
MF:C8H6BrClO2
MW:249.489040851593
MDL:MFCD22566291
CID:4597611
PubChem ID:66570730
Update Time:2023-08-09
4-Bromo-3-chloro-5-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-3-chloro-5-methylbenzoic acid
- Z2027049507
-
- MDL: MFCD22566291
- Inchi: 1S/C8H6BrClO2/c1-4-2-5(8(11)12)3-6(10)7(4)9/h2-3H,1H3,(H,11,12)
- InChI Key: LYNHENCALWCBLJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=O)O)C=C1C)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3
4-Bromo-3-chloro-5-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B136840-5mg |
4-bromo-3-chloro-5-methylbenzoic acid |
1416352-15-2 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B136840-10mg |
4-bromo-3-chloro-5-methylbenzoic acid |
1416352-15-2 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B136840-50mg |
4-bromo-3-chloro-5-methylbenzoic acid |
1416352-15-2 | 50mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-204948-0.05g |
4-bromo-3-chloro-5-methylbenzoic acid |
1416352-15-2 | 95.0% | 0.05g |
$125.0 | 2025-02-20 | |
| Enamine | EN300-204948-0.1g |
4-bromo-3-chloro-5-methylbenzoic acid |
1416352-15-2 | 95.0% | 0.1g |
$186.0 | 2025-02-20 | |
| Enamine | EN300-204948-0.25g |
4-bromo-3-chloro-5-methylbenzoic acid |
1416352-15-2 | 95.0% | 0.25g |
$265.0 | 2025-02-20 | |
| Enamine | EN300-204948-0.5g |
4-bromo-3-chloro-5-methylbenzoic acid |
1416352-15-2 | 95.0% | 0.5g |
$417.0 | 2025-02-20 | |
| Enamine | EN300-204948-1.0g |
4-bromo-3-chloro-5-methylbenzoic acid |
1416352-15-2 | 95.0% | 1.0g |
$534.0 | 2025-02-20 | |
| Enamine | EN300-204948-2.5g |
4-bromo-3-chloro-5-methylbenzoic acid |
1416352-15-2 | 95.0% | 2.5g |
$1049.0 | 2025-02-20 | |
| Enamine | EN300-204948-5.0g |
4-bromo-3-chloro-5-methylbenzoic acid |
1416352-15-2 | 95.0% | 5.0g |
$1553.0 | 2025-02-20 |
4-Bromo-3-chloro-5-methylbenzoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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